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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664

Schineolignin C: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available scientific and technical
information regarding Schineolignin C. Despite a comprehensive search of scientific literature
and chemical databases, detailed experimental data on its physical and chemical properties,
specific biological activities, and mechanisms of action remain limited in the public domain.

Core Molecular Information

Schineolignin C is a naturally occurring lignan. The fundamental molecular details are
presented in Table 1.
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Property Value Source
CAS Number 1352185-28-4 Internal Database
Molecular Formula C21H2805 Internal Database
Molecular Weight 360.44 g/mol Internal Database
o A natural compound derived
General Description o Internal Database
from lignin.

o Potential anti-inflammatory and
Reported Activities o ) Internal Database
antioxidant properties.

Physical and Chemical Properties

Quantitative experimental data for the physical and chemical properties of Schineolignin C are
not readily available in published literature. This includes, but is not limited to, melting point,
boiling point, specific solubility values, and spectroscopic data such as *H NMR, 3C NMR,
mass spectrometry, and infrared spectroscopy.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Schineolignin C have not been found in the searched scientific literature. General
methodologies for assessing anti-inflammatory and antioxidant activities of natural products are
widely available but specific applications to Schineolignin C, including concentrations,
incubation times, and specific assay conditions, are not documented.

Biological Activity and Signaling Pathways

While Schineolignin C is suggested to have anti-inflammatory and antioxidant properties, the
underlying mechanisms of action and the specific signaling pathways it may modulate are
currently unknown. Without experimental data, it is not possible to construct diagrams of its
biological interactions.

Data Visualization
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Due to the absence of detailed experimental workflows, signaling pathway information, or
established logical relationships for Schineolignin C, the creation of Graphviz diagrams as
requested is not feasible at this time.

Conclusion

Schineolignin C represents a potentially interesting natural product for further investigation,
particularly concerning its suggested anti-inflammatory and antioxidant activities. However, a
significant gap in the scientific literature exists regarding its fundamental physicochemical
properties and biological characterization. Further research is required to elucidate these
aspects and to enable a more comprehensive technical understanding of this compound for its
potential applications in research and drug development.

 To cite this document: BenchChem. [Physical and chemical properties of Schineolignin C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392664#physical-and-chemical-properties-of-
schineolignin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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